3-(4-fluorophenyl)-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 3-(4-fluorophenyl)-N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C20H16FN5O3/c21-14-5-3-13(4-6-14)16-12-17(24-23-16)20(28)22-9-10-26-19(27)8-7-15(25-26)18-2-1-11-29-18/h1-8,11-12H,9-10H2,(H,22,28)(H,23,24)
• InChI Key: PHBJMBPYFZXUIM-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=CC(=NN3)C4=CC=C(C=C4)F
• Molecular Formula: C20H16FN5O3
• Molecular Weight: 393.4 g/mol
• CAS No.: 1239130-20-1

Description

3-(4-fluorophenyl)-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C20H16FN5O3 and its molecular weight is 393.378. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds and Antiviral Activity:

• Heterocyclic compounds like the one you mentioned are used in synthesizing novel derivatives with potential antiviral activities. For example, compounds based on similar structures have shown promising antiviral activity against the H5N1 virus, which causes avian influenza (Flefel et al., 2012).

Synthesis and Reactions of Related Compounds:

• These compounds are involved in various synthesis reactions, producing esters, amides, and derivatives with different pharmacological potentials. For instance, reactions with hydrazines and hydrazones can lead to the creation of new compounds with potential medicinal applications (Şener et al., 2002).

Novel Drug Discovery and Design:

• Compounds with similar structures are also crucial in the discovery and design of new drugs, particularly for treating viral infections. They are often part of a broader exploration of antiviral compounds (De Clercq, 2009).

Efficient Synthesis of Heterocyclic Compounds:

• Efficient synthetic routes for creating novel heterocyclic compounds, including pyrazolo and pyridazine derivatives, are a key area of research. These compounds are often precursors for further pharmacological studies (El‐Dean et al., 2018).

Cytotoxic Activity in Cancer Research:

• Similar compounds have been synthesized and tested for cytotoxic activity against various cancer cell lines. This highlights their potential in cancer treatment and drug development (Hassan et al., 2015).

Antibacterial Activity:

• These compounds are also explored for their potential antibacterial properties. Research on related structures has shown that they can be effective against certain bacterial strains (Aghekyan et al., 2020).